4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-N-cyclohexylpiperazine-1-carboxamide
Description
4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-N-cyclohexylpiperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H26ClN7O and its molecular weight is 403.92. The purity is usually 95%.
BenchChem offers high-quality 4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-N-cyclohexylpiperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-N-cyclohexylpiperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Allergic Activities
Allergies are common immune system disorders triggered by exposure to allergens. The compound has been studied for its anti-allergic effects. Researchers have designed, synthesized, and tested a series of novel derivatives based on the pharmacophore of levocetirizine (a clinically used antihistamine). Most of these derivatives showed significant effects on both allergic asthma and allergic itching . Specifically, three derivatives (3d, 3i, and 3r) demonstrated stronger potency against allergic asthma than levocetirizine, while five compounds (3b, 3g, 3k, 3o, and 3s) exhibited more potent activities against allergic itching .
Synthesis of Antihistamines
The compound serves as a common intermediate in the synthesis of antihistamines. For instance, it plays a crucial role in the efficient synthesis of anti-histamine drugs such as clocinizine and chlorcyclizine . These antihistamines are used to alleviate allergic symptoms by blocking histamine receptors.
Base-Catalyzed Cyclization
Researchers have successfully synthesized a derivative of the compound, namely 1-(4-chlorophenyl)-2-methyl-2-phenyl-5-(thiophen-2-yl)-1,2-dihydro-3H-pyrrol-3-one , through base-catalyzed intramolecular cyclization. This synthesis route provides a new compound with potential applications .
Anti-Inflammatory Properties
Given that allergies often involve subsequent inflammation, derivatives containing sulfonamides have been explored for their anti-inflammatory activities. The compound’s structural modifications may enhance its anti-allergic effects by synergizing with the pharmacophore of levocetirizine .
properties
IUPAC Name |
4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-N-cyclohexylpiperazine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26ClN7O/c20-15-6-8-17(9-7-15)27-18(22-23-24-27)14-25-10-12-26(13-11-25)19(28)21-16-4-2-1-3-5-16/h6-9,16H,1-5,10-14H2,(H,21,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKWCSNMUFUVHAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)N2CCN(CC2)CC3=NN=NN3C4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26ClN7O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-N-cyclohexylpiperazine-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(4-Oxo-2-thioxo-1,4-dihydro-2H-quinazolin-3-yl)-phenyl]-acetic acid](/img/structure/B2536306.png)
![6-[(3R,4R)-3-Amino-4-(4-fluorophenyl)piperidine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one;hydrochloride](/img/structure/B2536318.png)
![N-(2-(diethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-3-nitrobenzamide hydrochloride](/img/structure/B2536322.png)
![4-butyl-N-(1-(1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)cyclohexanecarboxamide](/img/structure/B2536325.png)
